Cas no 898754-64-8 (3'-Bromo-3-(2,6-dimethylphenyl)propiophenone)

• Product Name: 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone
• CAS No: 898754-64-8
• MF: C₁₇H₁₇BrO
• MW: 317.220284223557
• MDL: MFCD03843778
• CID: 870742
• PubChem ID: 24726391
• Update Time: 2025-10-30

3'-Bromo-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-(2,6-dimethylphenyl)propan-1-one
• 3'-BROMO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
• MFCD03843778
• AKOS016022183
• 898754-64-8
• DTXSID80644784
• 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone

• MDL： MFCD03843778
• Inchi： 1S/C17H17BrO/c1-12-5-3-6-13(2)16(12)9-10-17(19)14-7-4-8-15(18)11-14/h3-8,11H,9-10H2,1-2H3
• InChI Key： XXGRTVZQGVPIMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 316.04600
• Monoisotopic Mass: 316.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 433.9°C at 760 mmHg
• Flash Point: 52.9°C
• Refractive Index: 1.584
• PSA: 17.07000
• LogP: 4.88140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone

Professional Introduction to Compound with CAS No. 898754-64-8 and Product Name: 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone

3'-Bromo-3-(2,6-dimethylphenyl)propiophenone, identified by the CAS number 898754-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including a brominated aromatic ring and a propiophenone moiety, make it a versatile building block for drug discovery initiatives.

The bromine substituent at the 3-position of the aromatic ring enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, which are prevalent in modern medicinal chemistry. The dimethylphenyl group at the 2,6-positions introduces steric and electronic effects that can modulate the binding affinity and selectivity of derived compounds, making this scaffold particularly valuable for optimizing pharmacokinetic profiles.

In recent years, 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone has been extensively explored in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. By leveraging the reactivity of the bromine atom and the conjugated system of the propiophenone group, researchers have been able to design molecules that disrupt aberrant PPI networks with high precision.

Moreover, this compound has found utility in the creation of photoactivatable probes for studying dynamic biological processes. The propiophenone moiety can be converted into a photolabile derivative upon exposure to specific wavelengths of light, allowing researchers to control temporal and spatial signaling events within cells. Such probes have been instrumental in elucidating mechanisms of signal transduction and protein localization, providing insights that were previously unattainable with traditional biochemical methods.

The structural motif of 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone also lends itself to applications in materials science, particularly in the design of organic semiconductors and optoelectronic materials. The bromine atom serves as an effective handle for further derivatization via palladium-catalyzed reactions, enabling the construction of π-conjugated systems with tailored electronic properties. These materials are increasingly relevant in the development of flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices.

Recent advances in computational chemistry have further enhanced the utility of 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone as a scaffold for drug design. High-throughput virtual screening (HTVS) combined with molecular dynamics simulations has allowed researchers to predict binding affinities and optimize lead compounds with remarkable efficiency. The combination of experimental synthesis and computational modeling has accelerated the discovery pipeline for novel therapeutics targeting challenging disease areas such as antibiotic-resistant infections and rare genetic disorders.

In conclusion, 3'-Bromo-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-64-8) represents a multifaceted compound with broad applications across pharmaceuticals, biotechnology, and materials science. Its unique structural features enable diverse synthetic pathways and functionalization strategies, making it an indispensable tool for modern chemical research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing some of the most pressing challenges in medicine and technology.